2-Methoxy-2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine

• Molecular Formula: C7H13N3O
• Molecular Weight: 155.20 g/mol
• IUPAC Name: 2-methoxy-2-(1-methylimidazol-4-yl)ethanamine
• InChI: InChI=1S/C7H13N3O/c1-10-4-6(9-5-10)7(3-8)11-2/h4-5,7H,3,8H2,1-2H3
• InChI Key: FDTORJAFMCEUSN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)C(CN)OC

Description

2-Methoxy-2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine is a synthetic derivative of histamine metabolites, featuring a 1-methylimidazole core substituted with a methoxy-bearing ethanamine side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine typically involves the reaction of imidazole derivatives with appropriate alkylating agents. One common method involves the alkylation of 1-methyl-1H-imidazole with 2-methoxyethylamine under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would typically be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of catalysts and advanced purification techniques such as chromatography may also be employed to enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding imidazole N-oxides.

Reduction: Reduction reactions can convert the imidazole ring to dihydroimidazole derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups onto the imidazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield imidazole N-oxides, while reduction can produce dihydroimidazole derivatives. Substitution reactions can result in a variety of functionalized imidazole compounds .

Scientific Research Applications

2-Methoxy-2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, such as in the development of new drugs for various diseases.

Industry: The compound is used in the production of pharmaceuticals, agrochemicals, and other fine chemicals

Mechanism of Action

The mechanism of action of 2-Methoxy-2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine involves its interaction with specific molecular targets and pathways. The imidazole ring can interact with various enzymes and receptors, modulating their activity. For example, it can inhibit certain enzymes by binding to their active sites, thereby affecting metabolic pathways. The exact mechanism may vary depending on the specific biological context and the target molecules involved .

Comparison with Similar Compounds

2-(1-Methyl-1H-imidazol-4-yl)ethan-1-amine (1-Methylhistamine)

• Structure : Lacks the methoxy group on the ethanamine chain.
• Bioactivity : A histamine metabolite with a molecular weight of 125.17 g/mol. It is involved in histidine metabolism and is detectable in human urine .
• Purity : Available at >98% purity for research use .
• Key Difference : The absence of the methoxy group likely enhances metabolic stability compared to the target compound.

4-Methoxy-1-(3,4-dichlorobenzyl)-1H-benzo[d]imidazol-2-amine (Compound 28)

• Structure : Methoxy substitution on a benzimidazole ring rather than the ethanamine chain.
• Synthesis : Prepared via alkylation of 7-methoxy-1H-benzo[d]imidazol-2-amine with 3,4-dichlorobenzyl chloride. Challenges in isomer separation during purification result in 25% contamination .

1-(3-Methoxyphenyl)-4,5-dihydro-1H-imidazol-2-amine hydrobromide (C19)

• Structure : Methoxy group on a phenyl ring attached to a dihydroimidazole core.
• Synthesis : Part of a patent for urea derivatives with possible kinase or protease inhibitory activity .

Physicochemical and Analytical Data

Compound	Molecular Weight (g/mol)	Purity	Analytical Method
2-Methoxy-2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine	Not reported	N/A	Hypothetical
1-Methylhistamine	125.17	>98%	LC-MS, NMR
4-Methoxy-1-(3,4-dichlorobenzyl)-1H-benzo[d]imidazol-2-amine	Not reported	75% (isomer)	Reverse-phase HPLC
2-(4-fluoro-1H-benzo[d]imidazol-1-yl)ethan-1-amine	Not reported	86% yield	Flash chromatography

Biological Activity

2-Methoxy-2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine, also known by its CAS number 1866614-15-4, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its antibacterial, antifungal, and antiviral properties, supported by relevant research findings and data tables.

• Molecular Formula: C7H13N3O
• Molecular Weight: 155.20 g/mol
• CAS Number: 1866614-15-4

Antibacterial Activity

Research has demonstrated that 2-Methoxy-2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine exhibits significant antibacterial properties. In a study evaluating various monomeric alkaloids, it was found to be effective against both Gram-positive and Gram-negative bacteria.

Minimum Inhibitory Concentration (MIC) Values

The following table summarizes the MIC values for 2-Methoxy-2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine against several bacterial strains:

Bacterial Strain	MIC (mg/mL)
Staphylococcus aureus	0.0039
Escherichia coli	0.025
Bacillus subtilis	0.0195
Enterococcus faecalis	0.0048

These results indicate that the compound is particularly potent against S. aureus and E. coli, with rapid bactericidal activity observed within hours of exposure .

Antifungal Activity

In addition to its antibacterial effects, this compound also exhibits antifungal activity. It has been tested against Candida albicans and other fungal strains.

Antifungal Efficacy

The antifungal activity is summarized in the following table:

Fungal Strain	MIC (mg/mL)
Candida albicans	0.0048
Fusarium oxysporum	0.039

The data suggest that the compound is effective in inhibiting the growth of these fungi, making it a candidate for further investigation in antifungal therapies .

Antiviral Activity

Recent studies have explored the antiviral potential of compounds similar to 2-Methoxy-2-(1-methyl-1H-imidazol-4-yl)ethan-1-amine. Although specific data on this compound's antiviral activity is limited, related compounds have shown promise against viruses like SARS-CoV-2.

Case Study: SARS-CoV-2 Inhibition

In a biochemical assay assessing antiviral activity against SARS-CoV-2, related imidazole derivatives were found to exhibit significant inhibition at low concentrations (EC50 values around 1.1 μM), suggesting that similar structural compounds may hold potential for antiviral applications .